Cas no 1398534-55-8 (1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene)

• Product Name: 1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene
• CAS No: 1398534-55-8
• MF: C₁₃H₁₇N₅O₂
• MW: 275.306381940842
• MDL: MFCD22423157
• CID: 1057221
• PubChem ID: 74788496
• Update Time: 2025-10-31

1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene
• 4983AJ
• KM5400
• SY021217
• tert-butyl N-[[3-(2H-tetrazol-5-yl)phenyl]methyl]carbamate
• Carbamic acid, N-[[3-(2H-tetrazol-5-yl)phenyl]methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-{[3-(2H-1,2,3,4-tetrazol-5-yl)phenyl]methyl}carbamate
• AKOS025404348
• YFC53455
• Tert-butyl (3-(2H-tetrazol-5-yl)benzyl)carbamate
• tert-butyl (3-(1H-tetrazol-5-yl)benzyl)carbamate
• AS-32552
• MFCD22423157
• 1398534-55-8
• CS-0445700

• MDL： MFCD22423157
• Inchi： 1S/C13H17N5O2/c1-13(2,3)20-12(19)14-8-9-5-4-6-10(7-9)11-15-17-18-16-11/h4-7H,8H2,1-3H3,(H,14,19)(H,15,16,17,18)
• InChI Key： KTUVOGMHFNKUJR-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=C(C2N=NNN=2)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.13800
• Monoisotopic Mass: 275.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8
• XLogP3: 1.6

Experimental Properties

• PSA: 92.79000
• LogP: 2.28230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene

Introduction to 1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene (CAS No. 1398534-55-8)

1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene, identified by its Chemical Abstracts Service (CAS) number 1398534-55-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both amine and tetrazole functional groups, which are known for their versatile biological activities. The Boc (tert-butoxycarbonyl) group in its structure serves as a protective moiety for the amine functionality, facilitating controlled reactions and modifications during synthetic processes.

The structural framework of 1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene consists of a benzene ring substituted at the 3-position with a 5-tetrazole moiety and at the 1-position with a Boc-protected amine group connected via a methylene bridge. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel pharmacophores. The tetrazole group, known for its bioactivity in various therapeutic contexts, contributes to the compound's potential as an intermediate in drug discovery programs.

In recent years, there has been growing interest in tetrazole-containing compounds due to their demonstrated efficacy in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. Studies have highlighted the role of tetrazoles as key pharmacological entities in developing next-generation therapeutics. The incorporation of a tetrazole moiety into 1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene enhances its interaction with biological targets, making it a promising candidate for further exploration.

The Boc-protected amine group in 1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene provides stability during synthetic manipulations while allowing for selective deprotection under mild acidic conditions. This feature is particularly useful in multi-step synthetic routes where protecting group strategies are employed to ensure regioselectivity and yield optimization. The methylene bridge connecting the amine and tetrazole functionalities introduces conformational flexibility, which can influence the compound's binding affinity and pharmacokinetic properties.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of compounds, including derivatives of 1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene, to identify potential hits for drug development. Molecular docking studies have revealed that this compound can interact with various biological targets, including kinases and proteases, which are implicated in cancer and inflammatory diseases. These findings align with emerging research trends that emphasize the use of heterocyclic compounds as therapeutic agents.

The synthesis of 1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity. These techniques are critical in constructing complex molecular architectures while maintaining high purity standards required for pharmaceutical applications.

One notable application of 1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene is in the development of enzyme inhibitors. Tetrazole derivatives have been shown to exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play pivotal roles in inflammatory pathways. The Boc-protected amine group allows for further derivatization to fine-tune the inhibitory profile of the compound, making it a versatile tool in medicinal chemistry.

The pharmacokinetic properties of 1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene are also under investigation to assess its suitability for therapeutic use. In vitro studies have evaluated its solubility, stability, and metabolic degradation pathways, providing insights into its potential bioavailability and clearance rates. These data are essential for optimizing drug formulations and ensuring efficacy in vivo.

Future research directions may explore the structural modifications of 1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene to enhance its pharmacological properties. For instance, replacing the tetrazole group with other heterocycles or introducing additional functional groups could lead to novel derivatives with improved activity profiles. Such modifications would be guided by structure-activity relationship (SAR) studies aimed at maximizing therapeutic efficacy while minimizing side effects.

The role of computational modeling in drug discovery has been instrumental in predicting the behavior of compounds like 1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene before experimental validation. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into the interactions between this compound and biological targets at an atomic level. These computational approaches complement traditional experimental methods by offering rapid and cost-effective screening platforms.

In conclusion, 1-(Boc-aminomethyl)-3-(5-tetrazolyl)benzene (CAS No. 1398534-55-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis, characterization, and application in drug development highlight the importance of specialized organic compounds in addressing global health challenges. As research continues to uncover new therapeutic targets and innovative synthetic strategies, compounds like this one will remain at the forefront of medicinal chemistry innovation.